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Compound of Interest

Compound Name: Vicolide D

Cat. No.: B15192467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Vicolide D, a sesquiterpenoid lactone isolated from the medicinal plant Vicoa indica, has

garnered attention for its notable anti-inflammatory and antipyretic activities. This in-depth

technical guide provides a comprehensive overview of the core physicochemical properties of

Vicolide D, offering valuable data and methodologies for researchers and professionals in drug

discovery and development.

Physicochemical Characteristics
Vicolide D's biological activity is intrinsically linked to its unique chemical structure. While a

complete, publicly available dataset of all its physicochemical properties remains to be fully

elucidated in readily accessible literature, this guide compiles the known information and

provides a framework for its further characterization.

Table 1: Physicochemical Properties of Vicolide D

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15192467?utm_src=pdf-interest
https://www.benchchem.com/product/b15192467?utm_src=pdf-body
https://www.benchchem.com/product/b15192467?utm_src=pdf-body
https://www.benchchem.com/product/b15192467?utm_src=pdf-body
https://www.benchchem.com/product/b15192467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15192467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C20H24O6 [Calculated]

Molecular Weight 376.4 g/mol [Calculated]

Melting Point Data not available

Solubility Data not available

Appearance Data not available

IUPAC Name Data not available

Note: The molecular formula and weight are calculated based on the likely core structure of a

sesquiterpenoid lactone with an epoxy angeloyl group, as suggested by preliminary research.

Definitive values require confirmation through high-resolution mass spectrometry and elemental

analysis.

Spectroscopic Data
The structural elucidation of Vicolide D relies on a combination of spectroscopic techniques.

The following sections detail the expected spectral characteristics based on its classification as

a sesquiterpenoid lactone.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for a

sesquiterpenoid backbone, including methyl groups, olefinic protons, and protons adjacent to

oxygenated carbons. The presence of the epoxy angeloyl group would be indicated by

specific signals for the epoxide and the angelate moiety.

¹³C NMR: The carbon NMR spectrum would complement the ¹H NMR data, showing signals

for carbonyl carbons of the lactone and ester groups, olefinic carbons, carbons of the

epoxide ring, and the aliphatic carbons of the sesquiterpenoid skeleton.

Infrared (IR) Spectroscopy
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The IR spectrum of Vicolide D is anticipated to display characteristic absorption bands

corresponding to its functional groups.

Table 2: Expected IR Absorption Bands for Vicolide D

Functional Group Wavenumber (cm⁻¹)

O-H (Hydroxyl) 3500-3200 (broad)

C=O (Lactone) 1780-1760

C=O (Ester) 1750-1735

C=C (Alkene) 1680-1640

C-O (Epoxide) 1250, 950-810

Mass Spectrometry (MS)
Mass spectrometry is crucial for determining the molecular weight and fragmentation pattern of

Vicolide D. High-resolution mass spectrometry (HRMS) would provide the exact molecular

formula. The fragmentation pattern would offer insights into the structure by showing the loss of

specific side chains and functional groups.

Experimental Protocols
Detailed experimental protocols are essential for the replication and advancement of research

on Vicolide D. The following are generalized methodologies for key experiments.

Isolation and Purification of Vicolide D from Vicoa indica
A standardized protocol for the isolation of Vicolide D would typically involve the following

steps:

Caption: General workflow for the isolation of Vicolide D.

In Vitro Anti-inflammatory Assay
The anti-inflammatory activity of Vicolide D can be assessed using various in vitro models,

such as the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated
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macrophage cell lines (e.g., RAW 264.7).

Caption: Workflow for in vitro anti-inflammatory activity assay.

Potential Signaling Pathways
While the precise molecular mechanisms of Vicolide D are still under investigation, its anti-

inflammatory effects suggest potential interactions with key signaling pathways involved in

inflammation.
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Caption: Postulated signaling pathways modulated by Vicolide D.

The inhibitory effect on these pathways would lead to a reduction in the production of pro-

inflammatory mediators, thus explaining the observed anti-inflammatory activity. Further

research, including transcriptomic and proteomic analyses, is necessary to fully elucidate the

specific molecular targets of Vicolide D.

This technical guide provides a foundational understanding of the physicochemical properties

of Vicolide D. As research progresses, a more detailed and complete profile of this promising

natural compound will undoubtedly emerge, paving the way for its potential development as a

therapeutic agent.
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To cite this document: BenchChem. [Unveiling Vicolide D: A Technical Guide to its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192467#physicochemical-properties-of-vicolide-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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